Cas no 2229464-99-5 (1-(furan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(furan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229464-99-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6255216
• PubChem ID: 165723578
• Update Time: 2025-08-04

1-(furan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)cyclohexane-1-carboxylic acid
• EN300-1833051
• 2229464-99-5

• Inchi： 1S/C11H14O3/c12-10(13)11(5-2-1-3-6-11)9-4-7-14-8-9/h4,7-8H,1-3,5-6H2,(H,12,13)
• InChI Key： HNGDXWHKORYLPH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=COC=C2)CCCCC1)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(furan-3-yl)cyclohexane-1-carboxylic acid

Introduction to 1-(Furan-3-yl)cyclohexane-1-carboxylic Acid (CAS No. 2229464-99-5)

1-(Furan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229464-99-5) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive furan and cyclohexane moieties, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 1-(furan-3-yl)cyclohexane-1-carboxylic acid is composed of a six-membered cyclohexane ring attached to a five-membered furan ring through a carboxylic acid group. This configuration imparts the molecule with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

Recent studies have highlighted the pharmacological potential of 1-(furan-3-yl)cyclohexane-1-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes, such as tumor necrosis factor-alpha (TNF-α) and cyclooxygenase (COX). These findings suggest that 1-(furan-3-yl)cyclohexane-1-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(furan-3-yl)cyclohexane-1-carboxylic acid has also shown potential in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis. The neuroprotective effects are believed to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new avenues for the use of 1-(furan-3-yl)cyclohexane-1-carboxylic acid in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-(furan-3-yl)cyclohexane-1-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the coupling of furan derivatives with cyclohexanecarboxylic acid using transition metal catalysts. This approach not only simplifies the synthesis but also allows for the preparation of various analogs with different substituents, which can be screened for enhanced biological activity.

The structural diversity of 1-(furan-3-yl)cyclohexane-1-carboxylic acid derivatives has also been explored in the context of drug design. By modifying the substituents on the furan and cyclohexane rings, researchers have been able to fine-tune the pharmacological properties of these compounds. For example, introducing electron-withdrawing groups on the furan ring can enhance the compound's affinity for specific receptors, while adding hydrophobic substituents can improve its membrane permeability. These modifications are crucial for optimizing the drug-like properties of 1-(furan-3-yl)cyclohexane-1-carboxylic acid-based therapeutics.

The safety profile of 1-(furan-3-yl)cyclohexane-1-carboxylic acid is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further investigations are needed to fully assess its safety in humans. Clinical trials will be essential to determine the optimal dosing regimens and potential side effects associated with long-term use.

In conclusion, 1-(furan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2229464-99-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.